2-(3-iodophenyl)-N-(2-methoxyethyl)acetamide

• Molecular Formula: C11H14INO2
• Molecular Weight: 319.14 g/mol
• IUPAC Name: 2-(3-iodophenyl)-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C11H14INO2/c1-15-6-5-13-11(14)8-9-3-2-4-10(12)7-9/h2-4,7H,5-6,8H2,1H3,(H,13,14)
• InChI Key: NBYWCLJBJUCZTO-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CC1=CC(=CC=C1)I

Description

2-(3-iodophenyl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C11H14INO2 and its molecular weight is 319.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3 iodophenylacetic acid (1.12 g, 4.3 mmol) in dichloromethane (50 mL) was added oxalyl chloride (0.75 mL, 8.6 mmol) and DMF (0.05 mL). The mixture was stirred for 1 h at room temperature and concentrated. The residue was dissolved in dry THF (40 mL) and 2-methoxyethylamine (2.0 mL, 23 mmol) was added. The mixture was stirred for 2 h and concentrated. The residue was partitioned between water and ethyl acetate, the organic phase was collected, washed with 1M HCl, water, saturated NaHCO3, brine, dried (MgSO4), filtered and concentrated to afford pure 151 (1.23 g, 89%). 1H NMR (400 MHz, CDCl3) δ (ppm): 7.64-7.61 (m, 2H), 7.26-7.24 (m, 1H), 7.10-7.06 (m, 1H), 5.81 (br s, 1H), 3.49 (s, 2H), 3.44-3.40 (m, 4H), 3.32 (s, 1H). MS (m/z): 320.1 (M+H).